Cas no 351223-96-6 (Isoscutellarein 4'-methyl ether 8-(6''-n-butylglucuronide))

• Product Name: Isoscutellarein 4'-methyl ether 8-(6''-n-butylglucuronide)
• CAS No: 351223-96-6
• MF: C₂₆H₂₈O₁₂
• MW: 532.493329048157
• CID: 6766086
• Update Time: 2024-03-03

Isoscutellarein 4'-methyl ether 8-(6''-n-butylglucuronide) Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-2-(4-methoxyphenyl)-4-oxo-4H-1-benzopyran-8-yl beta-D-glucopyranosiduronic acid butyl ester
• Isoscutellarein 4'-methyl ether 8-(6''-n-butylglucuronide)

• Inchi： 1S/C26H28O12/c1-3-4-9-35-25(33)24-20(31)19(30)21(32)26(38-24)37-22-16(29)10-14(27)18-15(28)11-17(36-23(18)22)12-5-7-13(34-2)8-6-12/h5-8,10-11,19-21,24,26-27,29-32H,3-4,9H2,1-2H3
• InChI Key： NSUHKBNUFZSKRR-UHFFFAOYSA-N
• SMILES： CCCCOC(C1OC(OC2C3OC(C4C=CC(OC)=CC=4)=CC(C=3C(O)=CC=2O)=O)C(O)C(O)C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• XLogP3: 1.632

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-8-O-glucuronides